2,5,7-Trimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2,5,7-trimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C9H15N3/c1-6-4-8(3)12-9(10-6)5-7(2)11-12/h5-6,8,10H,4H2,1-3H3
• InChI Key: ONMSTJPALRFZAG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N2C(=CC(=N2)C)N1)C
• Molecular Formula: C9H15N3
• DSSTOX Substance ID: DTXSID50445629
• Molecular Weight: 165.24 g/mol
• CAS RN: 174469-70-6

Description

2,5,7-Trimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine is a chemical compound. It has been recognized as a promising target of anabolic agents for treating osteoporosis.

Synthesis Analysis

The synthesis of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine derivatives involves a series of chemical modifications. The process includes modifying the 2-position of the tetrahydropyrazolopyrimidine. The synthetic scheme contains 5 steps (the first three of which are one-pot) and allows to obtain compounds in fairly good yields.

Molecular Structure Analysis

The molecular structure of 2,5,7-Trimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine is complex. It involves the introduction of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings.

Chemical Reactions Analysis

The chemical reactions of 2,5,7-Trimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine involve a series of modifications. These modifications result in improved solubility, chemical stability, and in vivo efficacy.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

The partially saturated bicyclic pyrazole system, 2,5,7-Trimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine, serves as a scaffold in drug research. . The compound’s structural features make it an interesting starting point for designing novel therapeutic agents.

Mechanism of Action

Target of Action

The primary target of 2,5,7-Trimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine is the Hepatitis B Virus (HBV) core protein . This protein plays a crucial role in the life cycle of the virus, making it an attractive target for potential anti-HBV therapeutics .

Mode of Action

2,5,7-Trimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine acts as a core protein allosteric modulator (CpAM) . It interacts with the HBV core protein, effectively inhibiting a broad range of nucleos(t)ide-resistant HBV variants . The compound’s interaction with its target results in changes that inhibit the virus’s ability to replicate .

Biochemical Pathways

The compound affects the HBV replication pathway . By interacting with the HBV core protein, it disrupts the normal function of this protein, which is essential for the replication of the virus . The downstream effects include a reduction in the viral load, as evidenced by the inhibition of HBV DNA .

Result of Action

The result of the compound’s action is a significant reduction in the HBV DNA viral load . This means that the amount of virus in the body is reduced, which can help to alleviate symptoms and slow the progression of the disease .

Future Directions

The future directions of 2,5,7-Trimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine research could involve further modifications to improve its efficacy and stability. Additionally, it could be used as a potential anti-HBV therapeutic agent.